N-(6-acetamidobenzo[d]thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide

• IUPAC Name: N-(6-acetamido-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)sulfonylacetamide
• InChI: InChI=1S/C17H14FN3O4S2/c1-10(22)19-12-4-7-14-15(8-12)26-17(20-14)21-16(23)9-27(24,25)13-5-2-11(18)3-6-13/h2-8H,9H2,1H3,(H,19,22)(H,20,21,23)
• InChI Key: QVLBEGCWJYOJSC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC2=C(C=C1)N=C(S2)NC(=O)CS(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C17H14FN3O4S2
• Molecular Weight: 407.4 g/mol
• CAS No.: 895468-70-9

Description

N-(6-acetamidobenzo[d]thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide, also known as ABT-737, is a small molecule inhibitor that selectively targets B-cell lymphoma 2 (BCL-2) family proteins. BCL-2 family proteins play a crucial role in the regulation of apoptosis, or programmed cell death, and are often overexpressed in cancer cells. ABT-737 has shown promising results in preclinical studies as a potential treatment for various types of cancer.

Scientific Research Applications

Phosphoinositide 3-Kinase (PI3K)/mTOR Dual Inhibitors:

• A study explored the structure-activity relationships of PI3K/mTOR dual inhibitors, focusing on various heterocycles as alternatives to the benzothiazole ring to improve metabolic stability. The compound N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide showed potent inhibition of PI3Kα and mTOR in vitro and in vivo (Stec et al., 2011).

Antimalarial and Antiviral Activities:

• Another study highlighted the reactivity of N-(phenylsulfonyl)acetamide derivatives, including a focus on their in vitro antimalarial activity. The synthesized sulfonamides were examined for their antimalarial and antiviral properties, with the benzo[d]thiazol-2-ylthio derivatives showing notable activity (Fahim & Ismael, 2021).

Enzyme Inhibitory Potential:

• Research into the enzyme inhibitory potential of sulfonamides with benzodioxane and acetamide moieties showed that these compounds exhibited substantial inhibitory activity against specific enzymes. This study opens up potential applications in drug discovery (Abbasi et al., 2019).

Anticancer Activity:

• The cytotoxic activity of novel sulfonamide derivatives was studied, with some compounds showing potent activity against breast and colon cancer cell lines. This research paves the way for the development of new anticancer therapies (Ghorab et al., 2015).

Antibacterial and Antifungal Activities:

• A study aimed at synthesizing new heterocyclic compounds incorporating sulfamoyl moiety for use as antimicrobial agents. The synthesized compounds showed promising antibacterial and antifungal activities (Darwish et al., 2014).

Anti-inflammatory Activity:

• Research on N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides showed significant anti-inflammatory activity, highlighting potential therapeutic applications (Sunder & Maleraju, 2013).